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Compound of Interest

Compound Name: Tetraglycine hydroperiodide

CAS No.: 7097-60-1

Cat. No.: B15933695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tetraglycine hydroperiodide
(TGHP) for water disinfection studies. This document includes detailed information on its

mechanism of action, efficacy against various microorganisms, and standardized protocols for

conducting disinfection studies.

Introduction to Tetraglycine Hydroperiodide (TGHP)
Tetraglycine hydroperiodide is a chemical complex that serves as a stable, solid source of

iodine for water disinfection. It is commonly formulated into tablets for portable water

purification. When dissolved in water, TGHP releases free iodine (I₂) and hypoiodous acid

(HIO), which are potent germicidal agents.[1] These tablets are designed for ease of use in

emergency situations, for travelers, and in military field operations.[1][2]

The key advantages of TGHP tablets include their long shelf life when protected from moisture

and their effectiveness against a broad spectrum of waterborne pathogens, including bacteria
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and viruses.[3] However, its efficacy against certain protozoan cysts, particularly

Cryptosporidium, is limited.[4]

Mechanism of Action
The disinfection capability of Tetraglycine hydroperiodide is derived from the release of

iodine into the water. The process can be summarized as follows:

Dissolution: The TGHP tablet dissolves in water, releasing the tetraglycine hydroperiodide
complex.

Hydrolysis: The complex hydrolyzes to release elemental iodine (I₂).

Equilibrium: The elemental iodine then equilibrates in the water to form hypoiodous acid

(HIO). Both I₂ and HIO are the primary disinfecting species.[1]

Cellular Inactivation: These iodine species are powerful oxidizing agents that readily

penetrate the cell walls of microorganisms. They disrupt essential proteins, nucleic acids,

and enzymes, leading to rapid inactivation and death of the pathogen.

The following diagram illustrates the proposed mechanism of action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

